3’-Methylacetophenone
3’-Methylacetophenone
m-Methylacetophenone belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. m-Methylacetophenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, m-methylacetophenone is primarily located in the membrane (predicted from logP). m-Methylacetophenone exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
585-74-0
VCID:
VC0052093
InChI:
InChI=1S/C9H10O/c1-7-4-3-5-9(6-7)8(2)10/h3-6H,1-2H3
SMILES:
CC1=CC(=CC=C1)C(=O)C
Molecular Formula:
C9H10O
Molecular Weight:
134.17 g/mol
3’-Methylacetophenone
CAS No.: 585-74-0
Reference Standards
VCID: VC0052093
Molecular Formula: C9H10O
Molecular Weight: 134.17 g/mol
CAS No. | 585-74-0 |
---|---|
Product Name | 3’-Methylacetophenone |
Molecular Formula | C9H10O |
Molecular Weight | 134.17 g/mol |
IUPAC Name | 1-(3-methylphenyl)ethanone |
Standard InChI | InChI=1S/C9H10O/c1-7-4-3-5-9(6-7)8(2)10/h3-6H,1-2H3 |
Standard InChIKey | FSPSELPMWGWDRY-UHFFFAOYSA-N |
SMILES | CC1=CC(=CC=C1)C(=O)C |
Canonical SMILES | CC1=CC(=CC=C1)C(=O)C |
Boiling Point | 220.0 °C |
Description | m-Methylacetophenone belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. m-Methylacetophenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, m-methylacetophenone is primarily located in the membrane (predicted from logP). m-Methylacetophenone exists in all eukaryotes, ranging from yeast to humans. |
Synonyms | 1-(3-Methylphenyl)ethan-1-one; 1-(3-Methylphenyl)ethanone; 1-(3-Tolyl)ethanone; 1-Acetyl-3-methylbenzene; 1-m-Tolylethanone; 3-Acetyltoluene; 3-Methyl-1-acetylbenzene; 3-Methylphenyl methyl ketone; 3’-Methylacetophenone; Methyl 3-methylphenyl Ketone; |
PubChem Compound | 11455 |
Last Modified | Nov 11 2021 |
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